Fluor 430 DBCO vs. Copper-Catalyzed Alkyne Probes: Cytotoxicity and Live-Cell Compatibility
Fluor 430 DBCO enables catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC), eliminating the requirement for copper(I) catalysts that are standard in traditional click chemistry [1]. In contrast, copper-requiring fluorescent alkynes introduce Cu(I) into the reaction milieu at concentrations typically ranging from 0.1–1 mM, a condition that is incompatible with live-cell viability and native protein integrity [2]. The DBCO-mediated reaction proceeds at room temperature without exogenous catalysts or elevated temperatures [1].
| Evidence Dimension | Catalyst requirement and reaction conditions |
|---|---|
| Target Compound Data | No copper required; reaction proceeds at ambient temperature |
| Comparator Or Baseline | Copper-requiring fluorescent alkynes: require 0.1–1 mM Cu(I), elevated temperature optional |
| Quantified Difference | Elimination of cytotoxic copper (0.1–1 mM Cu(I) exposure) |
| Conditions | Standard SPAAC vs. CuAAC bioconjugation reactions |
Why This Matters
Procurement of Fluor 430 DBCO over copper-requiring fluorescent alkynes is mandatory for live-cell labeling and any application where copper-induced cytotoxicity or biomolecule degradation is unacceptable.
- [1] MedChemExpress. (n.d.). BP Fluor 430 DBCO Product Page. MedChemExpress. View Source
- [2] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source
